4-Phenyl-2-thiophen-2-yl-3,4-dihydropyrimido[1,2-a]benzimidazole

• IUPAC Name: 4-phenyl-2-thiophen-2-yl-3,4-dihydropyrimido[1,2-a]benzimidazole
• InChI: InChI=1S/C20H15N3S/c1-2-7-14(8-3-1)18-13-16(19-11-6-12-24-19)22-20-21-15-9-4-5-10-17(15)23(18)20/h1-12,18H,13H2
• InChI Key: SXGHXQCPBAHEIA-UHFFFAOYSA-N
• Canonical SMILES: C1C(N2C3=CC=CC=C3N=C2N=C1C4=CC=CS4)C5=CC=CC=C5
• Molecular Formula: C20H15N3S
• Molecular Weight: 329.4 g/mol

Description

4-Phenyl-2-thiophen-2-yl-3,4-dihydropyrimido[1,2-a]benzimidazole is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the benzimidazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 4-Phenyl-2-thiophen-2-yl-3,4-dihydropyrimido[1,2-a]benzimidazole is not fully understood. However, it is believed that this compound exerts its biological activities by interacting with various cellular targets. For instance, it has been reported to inhibit the activity of tyrosinase by binding to its active site. Similarly, it has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-Phenyl-2-thiophen-2-yl-3,4-dihydropyrimido[1,2-a]benzimidazole are diverse and depend on the specific application. For instance, this compound has been reported to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Similarly, it has been found to possess anti-cancer properties by inducing cell death and inhibiting tumor growth. Additionally, this compound has also been reported to possess anti-microbial and anti-viral activities.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Phenyl-2-thiophen-2-yl-3,4-dihydropyrimido[1,2-a]benzimidazole in lab experiments are its diverse biological activities and potential applications in various fields. However, the limitations of this compound include its low solubility in water, which can make it challenging to work with in some experiments.

Future Directions

There are numerous future directions for the research on 4-Phenyl-2-thiophen-2-yl-3,4-dihydropyrimido[1,2-a]benzimidazole. One potential direction is to investigate its potential applications in drug development. This compound has shown promising results as a potential drug candidate for various diseases. Another direction is to explore its potential as an enzyme inhibitor. This compound has been found to be a potent inhibitor of various enzymes, and further research in this area could lead to the development of novel enzyme inhibitors. Additionally, the potential use of this compound in nanotechnology and material science is also an interesting area for future research.

Synthesis Methods

The synthesis of 4-Phenyl-2-thiophen-2-yl-3,4-dihydropyrimido[1,2-a]benzimidazole is a multi-step process that involves the reaction of various reagents. The most commonly used method for the synthesis of this compound is the condensation reaction between 2-aminobenzimidazole and 2-thiophenecarboxaldehyde in the presence of ammonium acetate. The resulting product is then subjected to cyclization with 4-phenyl-1,2,3,6-tetrahydropyrimidine-5-carboxylic acid to form the final product.

Scientific Research Applications

4-Phenyl-2-thiophen-2-yl-3,4-dihydropyrimido[1,2-a]benzimidazole has shown promising results in various scientific research applications. One of the most significant applications of this compound is in the field of medicinal chemistry. It has been reported to possess diverse biological activities, such as anti-inflammatory, anti-cancer, anti-microbial, and anti-viral properties. Moreover, this compound has also been found to be a potent inhibitor of various enzymes, including tyrosinase, acetylcholinesterase, and carbonic anhydrase.